Cas no 1805550-38-2 (6-(Difluoromethyl)-2-iodo-3-methoxy-4-nitropyridine)

• Product Name: 6-(Difluoromethyl)-2-iodo-3-methoxy-4-nitropyridine
• CAS No: 1805550-38-2
• MF: C₇H₅F₂IN₂O₃
• MW: 330.027480840683
• CID: 4890793
• Update Time: 2025-10-24

6-(Difluoromethyl)-2-iodo-3-methoxy-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-2-iodo-3-methoxy-4-nitropyridine

• Inchi： 1S/C7H5F2IN2O3/c1-15-5-4(12(13)14)2-3(6(8)9)11-7(5)10/h2,6H,1H3
• InChI Key： PBFAKNUPIQZUKW-UHFFFAOYSA-N
• SMILES： IC1=C(C(=CC(C(F)F)=N1)[N+](=O)[O-])OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 2
• Topological Polar Surface Area: 67.9

Additional information on 6-(Difluoromethyl)-2-iodo-3-methoxy-4-nitropyridine

Professional Introduction to 6-(Difluoromethyl)-2-iodo-3-methoxy-4-nitropyridine (CAS No. 1805550-38-2)

6-(Difluoromethyl)-2-iodo-3-methoxy-4-nitropyridine, with the CAS number 1805550-38-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the presence of a difluoromethyl group, an iodo substituent, a methoxy group, and a nitro group, contribute to its distinct chemical properties and reactivity, making it a valuable intermediate in the synthesis of various pharmacologically active agents.

The significance of 6-(Difluoromethyl)-2-iodo-3-methoxy-4-nitropyridine lies in its utility as a building block in the development of novel drug candidates. The difluoromethyl group is particularly noteworthy, as it is often incorporated into drug molecules to enhance metabolic stability, improve binding affinity to biological targets, and increase lipophilicity. This modification has been extensively studied and demonstrated to be effective in prolonging the half-life of drugs and reducing their susceptibility to degradation by metabolic enzymes.

In recent years, there has been a surge in research focused on developing treatments for various diseases, including cancer, infectious diseases, and neurological disorders. The structural motif of pyridine derivatives has been extensively explored due to their ability to interact with biological macromolecules such as proteins and nucleic acids. The presence of both electron-withdrawing and electron-donating groups in 6-(Difluoromethyl)-2-iodo-3-methoxy-4-nitropyridine allows for fine-tuning of its electronic properties, which is crucial for optimizing its pharmacokinetic and pharmacodynamic profiles.

The iodo substituent on the pyridine ring provides a handle for further functionalization through cross-coupling reactions such as Suzuki-Miyaura, Stille, or Sonogashira couplings. These reactions are fundamental in modern synthetic organic chemistry and have been widely employed in the construction of complex molecular architectures. The ability to introduce diverse functional groups at specific positions on the pyridine core makes 6-(Difluoromethyl)-2-iodo-3-methoxy-4-nitropyridine a versatile intermediate for the synthesis of novel heterocyclic compounds.

The methoxy group in this compound contributes to its overall solubility and bioavailability, which are critical factors in drug design. Additionally, the methoxy group can participate in hydrogen bonding interactions with biological targets, thereby enhancing binding affinity. The combination of these structural features makes 6-(Difluoromethyl)-2-iodo-3-methoxy-4-nitropyridine an attractive candidate for further derivatization and optimization.

The nitro group is another important feature that influences the reactivity and properties of this compound. Nitro groups can be reduced to amino groups under appropriate conditions, providing a pathway for introducing amino functionalities into the molecule. This transformation is particularly useful in medicinal chemistry, as amino groups are common pharmacophores found in many active pharmaceutical ingredients (APIs). Furthermore, nitro groups can participate in electrophilic aromatic substitution reactions, allowing for further diversification of the molecular structure.

In recent studies, derivatives of pyridine have been investigated for their potential applications in treating various diseases. For instance, some pyridine-based compounds have shown promise as kinase inhibitors, which are essential in targeting abnormal signaling pathways involved in cancer. The structural features of 6-(Difluoromethyl)-2-iodo-3-methoxy-4-nitropyridine, particularly the combination of electron-withdrawing and electron-donating groups, make it a suitable candidate for designing kinase inhibitors with high selectivity and potency.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds due to their broad spectrum of biological activities. Pyridine derivatives are among the most studied classes of heterocycles due to their versatility and efficacy. The synthesis of novel pyridine-based drugs often involves multi-step organic transformations, with intermediates like 6-(Difluoromethyl)-2-iodo-3-methoxy-4-nitropyridine

The development of efficient synthetic routes for complex molecules is essential for both academic research and industrial applications. The use of advanced synthetic methodologies allows chemists to construct intricate molecular frameworks with high precision and yield. Techniques such as palladium-catalyzed cross-coupling reactions have revolutionized organic synthesis by enabling the formation of carbon-carbon bonds under mild conditions.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques are used to predict the binding affinity between drug candidates and biological targets, thereby facilitating the rational design of new molecules. Computational studies have been instrumental in understanding how structural modifications influence biological activity.

In conclusion, 6-(Difluoromethyl)-2-iodo-3-methoxy-4-nitropyridine (CAS No. 1805550-38-2)